Cas no 2411244-16-9 (3-{(4-ethyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanylmethyl}benzene-1-sulfonyl fluoride)

• Product Name: 3-{(4-ethyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanylmethyl}benzene-1-sulfonyl fluoride
• CAS No: 2411244-16-9
• MF: C₁₁H₁₂FN₃O₃S₂
• MW: 317.359683036804
• CID: 5357212
• PubChem ID: 154879636
• Update Time: 2025-05-22

3-{(4-ethyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanylmethyl}benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z4235912223
• 3-[(4-Ethyl-5-oxo-1H-1,2,4-triazol-3-yl)sulfanylmethyl]benzenesulfonyl fluoride
• 3-{[(4-ethyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]methyl}benzene-1-sulfonyl fluoride
• 3-{(4-ethyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanylmethyl}benzene-1-sulfonyl fluoride

• Inchi： 1S/C11H12FN3O3S2/c1-2-15-10(16)13-14-11(15)19-7-8-4-3-5-9(6-8)20(12,17)18/h3-6H,2,7H2,1H3,(H,13,16)
• InChI Key： CZYJGLVJYPEHED-UHFFFAOYSA-N
• SMILES： S(C1=NNC(N1CC)=O)CC1C=CC=C(C=1)S(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 504
• XLogP3: 2
• Topological Polar Surface Area: 113

Additional information on 3-{(4-ethyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanylmethyl}benzene-1-sulfonyl fluoride

3-{(4-Ethyl-5-Oxo-4,5-Dihydro-1H-1,2,4-Triazol-3-Yl)Sulfanylmethyl}Benzene-1-Sulfonyl Fluoride: A Comprehensive Overview

The compound with CAS No. 2411244-16-9, commonly referred to as 3-{(4-Ethyl-5-Oxo-4,5-Dihydro-1H-1,2,4-Triazol-3-Yl)Sulfanylmethyl}Benzene-1-Sulfonyl Fluoride, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a sulfonyl fluoride group with a triazole ring and a sulfur-containing substituent. The integration of these functional groups makes it a versatile molecule for research and development in fields such as drug discovery, materials science, and agricultural chemistry.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as multi-component reactions and transition metal catalysis. The sulfonyl fluoride group is particularly valuable due to its reactivity and ability to participate in nucleophilic substitutions, making it an attractive moiety for designing bioactive molecules. The triazole ring, on the other hand, contributes to the molecule's stability and potential for hydrogen bonding interactions, which are crucial in drug design.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of novel pharmaceutical agents. Researchers have explored its role in creating bioisosteres and prodrugs, where the sulfonyl fluoride group can be transformed into more biologically active entities under specific conditions. For instance, recent studies have demonstrated its utility in developing inhibitors for serine proteases and other enzyme targets, highlighting its potential in therapeutic development.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The incorporation of the sulfanyl group into polymer matrices has been investigated for enhancing mechanical properties and thermal stability. Furthermore, the molecule's ability to act as a precursor for sulfonamide formation opens avenues for its use in synthesizing advanced materials with tailored functionalities.

The environmental impact of this compound has also been a focus of recent research. Studies have examined its biodegradation pathways and toxicity profiles to ensure safe handling and disposal. Preliminary findings suggest that under controlled conditions, the compound undergoes efficient biodegradation without posing significant risks to aquatic ecosystems.

In conclusion, 3-{(4-Ethyl-5-Oxo-4,5-Dihydro-1H-1,2,4-Triazol-3-Yl)Sulfanylmethyl}Benzene-1-Sulfonyl Fluoride represents a multifaceted chemical entity with diverse applications across various disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing scientific knowledge and technological innovation.